5-nitro-N-(4-pyridinylmethyl)-4,6-pyrimidinediamine
Overview
Description
5-nitro-N-(4-pyridinylmethyl)-4,6-pyrimidinediamine, also known as NPD, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair mechanisms.
Scientific Research Applications
5-nitro-N-(4-pyridinylmethyl)-4,6-pyrimidinediamine has been extensively used in scientific research as a PARP inhibitor. PARP is an enzyme that plays a crucial role in DNA repair mechanisms. Inhibition of PARP leads to the accumulation of DNA damage, which can be exploited for the treatment of cancer. 5-nitro-N-(4-pyridinylmethyl)-4,6-pyrimidinediamine has been shown to be effective in the treatment of various types of cancer, including breast, ovarian, and pancreatic cancer.
Mechanism of Action
The mechanism of action of 5-nitro-N-(4-pyridinylmethyl)-4,6-pyrimidinediamine involves the inhibition of PARP. PARP is an enzyme that is involved in the repair of DNA damage. Inhibition of PARP leads to the accumulation of DNA damage, which can be exploited for the treatment of cancer. 5-nitro-N-(4-pyridinylmethyl)-4,6-pyrimidinediamine binds to the catalytic site of PARP, thereby inhibiting its activity.
Biochemical and Physiological Effects
5-nitro-N-(4-pyridinylmethyl)-4,6-pyrimidinediamine has been shown to have a number of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and enhance the effectiveness of chemotherapy and radiation therapy. 5-nitro-N-(4-pyridinylmethyl)-4,6-pyrimidinediamine has also been shown to have anti-inflammatory effects and to protect against ischemia-reperfusion injury.
Advantages and Limitations for Lab Experiments
One of the main advantages of 5-nitro-N-(4-pyridinylmethyl)-4,6-pyrimidinediamine is its potency as a PARP inhibitor. It has been shown to be effective at very low concentrations, making it a valuable tool for scientific research. However, one of the limitations of 5-nitro-N-(4-pyridinylmethyl)-4,6-pyrimidinediamine is its solubility. 5-nitro-N-(4-pyridinylmethyl)-4,6-pyrimidinediamine is insoluble in water, which can make it difficult to use in certain experiments.
Future Directions
There are many potential future directions for the use of 5-nitro-N-(4-pyridinylmethyl)-4,6-pyrimidinediamine in scientific research. One area of interest is the development of new cancer therapies based on PARP inhibition. 5-nitro-N-(4-pyridinylmethyl)-4,6-pyrimidinediamine could also be used to study the role of PARP in other cellular processes, such as DNA replication and transcription. In addition, the development of new methods for the synthesis and purification of 5-nitro-N-(4-pyridinylmethyl)-4,6-pyrimidinediamine could improve its use in scientific research.
properties
IUPAC Name |
5-nitro-4-N-(pyridin-4-ylmethyl)pyrimidine-4,6-diamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N6O2/c11-9-8(16(17)18)10(15-6-14-9)13-5-7-1-3-12-4-2-7/h1-4,6H,5H2,(H3,11,13,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QIVKEFGTOUFERT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1CNC2=NC=NC(=C2[N+](=O)[O-])N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N6O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-nitro-N-(pyridin-4-ylmethyl)pyrimidine-4,6-diamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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